N-cyclohexyl-N'-[2-(dimethylamino)ethyl]thiourea

• IUPAC Name: 1-cyclohexyl-3-[2-(dimethylamino)ethyl]thiourea
• InChI: InChI=1S/C11H23N3S/c1-14(2)9-8-12-11(15)13-10-6-4-3-5-7-10/h10H,3-9H2,1-2H3,(H2,12,13,15)
• InChI Key: HNLJENAFIMHRRE-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCNC(=S)NC1CCCCC1
• Molecular Formula: C11H23N3S
• DSSTOX Substance ID: DTXSID501333613
• Molecular Weight: 229.39 g/mol
• Solubility: 32.7 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 1049757-97-2

Description

“N-cyclohexyl-N’-[2-(dimethylamino)ethyl]thiourea” likely contains a thiourea group, a dimethylamino group, and a cyclohexyl group. Thioureas are functional groups with the general structure (R1R2N)(R3R4N)C=S. They’re involved in a wide range of chemical reactions. The dimethylamino group could make the compound a weak base, and the cyclohexyl group is a common motif in organic chemistry, often providing hydrophobicity.

Molecular Structure Analysis

The molecular structure would likely show the thiourea group attached to the nitrogen of the dimethylaminoethyl group and the nitrogen of the cyclohexylamine. The exact structure would depend on the specific positions of these attachments.

Chemical Reactions Analysis

Thioureas are known to participate in various chemical reactions, including acting as ligands for metal ions, and participating in organic reactions such as the formation of amines, isothioureas, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties would depend on the exact structure of the compound. Thioureas generally have high melting points and are soluble in hot water. The presence of the cyclohexyl and dimethylamino groups could influence properties like solubility and reactivity.

Scientific Research Applications

Forensic Chemistry and Toxicology

• . These compounds are structurally related to fentanyl analogues and have been detected in illicit drug samples.

Organic Synthesis

• Thiourea Derivatives : α-U10 and β-U10 belong to the class of symmetric thioureas. . These compounds serve as building blocks for other thiourea-based molecules.

Gas-Phase Chemistry

• Modification of Carboxylic Acid Functionalities : Gas-phase reactions with carbodiimide reagents (such as N-cyclohexyl-N’-(2-morpholinoethyl)carbodiimide) can modify carboxylic acid groups. .

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For example, if used as a ligand in coordination chemistry, it might interact with metal ions via the thiourea group.

Future Directions

The future directions would depend on the properties and potential applications of the compound. It could be interesting to explore its use in coordination chemistry, organic synthesis, or potentially medicinal chemistry.